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Compound of Interest

Compound Name: 2,2-Dibromohexane

Cat. No.: B039414

Disclaimer: Direct and comprehensive toxicological and metabolic data for 2,2-dibromohexane
is not readily available in published literature. The following guide has been compiled using
information from safety data sheets (SDS) of its isomers (e.g., 1,6-dibromohexane, 2,5-
dibromohexane) and related halogenated hydrocarbons. This information should be used as a
precautionary guide, and all handling of 2,2-dibromohexane should be conducted with the
assumption that it possesses similar or potentially greater hazards.

Chemical and Physical Properties

2,2-Dibromohexane is a geminal dihalide, meaning both bromine atoms are attached to the
same carbon atom.[1][2] This structural feature influences its chemical reactivity and potential
biological activity. While detailed experimental data is sparse, some properties can be noted.

Property Value Source
Molecular Formula C6H12Br2 [3]
IUPAC Name 2,2-dibromohexane [3]
CAS Number 116530-77-9 [3]

Hazard Identification and Classification

Based on data from isomeric compounds, 2,2-dibromohexane should be treated as a
hazardous substance. The primary hazards associated with similar dibromoalkanes are
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summarized below.

Classification (based on

Hazard Class

GHS Hazard Statement

isomers) (Anticipated)
Acute Toxicity, Oral Harmful if swallowed H302: Harmful if swallowed
Skin Corrosion/Irritation Causes skin irritation H315: Causes skin irritation

Serious Eye Damage/Eye

Causes serious eye irritation

H319: Causes serious eye

Irritation irritation
Respiratory or Skin May cause an allergic skin H317: May cause an allergic
Sensitization reaction skin reaction

Specific target organ toxicity —

May cause respiratory irritation

single exposure

H335: May cause respiratory
irritation

Health and Safety Information

The following table summarizes key health and safety information extrapolated from data on

dibromohexane isomers.
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Parameter Information (Based on Isomer Data)

To the best of current knowledge, the acute and

chronic toxicity of 2,2-dibromohexane are not
Toxicological Summary fully known.[4] However, related compounds are

harmful if swallowed and may cause allergic

skin reactions.[4]

Routes of Exposure Inhalation, ingestion, skin and eye contact.

May include skin and eye irritation, respiratory
Symptoms of Exposure tract irritation, and allergic skin reactions.[5][6]

Ingestion may cause gastrointestinal distress.

No classification data on carcinogenic properties
Carcinogenicity of 2,2-dibromohexane is available from EPA,
IARC, NTP, OSHA, or ACGIH.[4]

Reproductive Toxicity No effects are currently known.[4]

Experimental Protocols

Due to the lack of specific studies on 2,2-dibromohexane, the following are generalized
experimental protocols for assessing the types of hazards identified for its isomers. These are
provided for informational purposes and should be adapted based on specific experimental
designs and regulatory guidelines.

Skin Irritation/Corrosion Test (Based on OECD Guideline
404)

o Test System: Healthy, young adult albino rabbits.

o Procedure: a. Approximately 24 hours before the test, closely clip the fur on the dorsal area
of the trunk of the animal. b. Apply 0.5 mL of the test substance (undiluted) to a small area
(approximately 6 cm?) of the clipped skin. c. Cover the application site with a gauze patch
and porous tape. d. After a 4-hour exposure period, remove the patch and wash the treated
area with a suitable solvent, followed by water, to remove any residual test substance. e.
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Observe and grade the skin reactions (erythema and edema) at 1, 24, 48, and 72 hours after

patch removal.

Acute Oral Toxicity - Fixed Dose Procedure (Based on

OECD Guideline 420)

o Test System: Healthy, young adult female rats.

e Procedure: a. Fast the animals overnight prior to dosing. b. Administer the test substance by

gavage at one of the fixed dose levels (5, 50, 300, or 2000 mg/kg body weight). c. Observe

the animals for mortality and clinical signs of toxicity for at least 14 days. d. Record body

weight changes. e. Conduct a gross necropsy on all animals at the end of the observation

period.

Handling and Safety Precautions

Given the potential hazards, strict safety protocols should be followed when handling 2,2-

dibromohexane.

Precaution Category

Recommended Procedures

Engineering Controls

Work in a well-ventilated area, preferably in a

chemical fume hood.[7]

Personal Protective Equipment (PPE)

Wear protective gloves (e.g., Viton®), chemical

safety goggles, and a lab coat.[5]

Handling

Avoid contact with skin, eyes, and clothing.[8]

Avoid breathing vapors or mist.[3]

Storage

Keep in a tightly closed container in a dry, cool,

and well-ventilated place.[7]

Spill and Disposal

Absorb spills with an inert material (e.g., sand,
vermiculite) and place in a suitable container for
disposal.[8] Dispose of waste in accordance

with local, regional, and national regulations.
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Visualizations
General Laboratory Safety Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,2-Dibromohexane: A Technical Health and Safety
Guide for Research Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b039414#2-2-dibromohexane-health-and-safety-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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